N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(naphthalen-1-yl)acetamide hydrochloride

• IUPAC Name: N-(3-cyano-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-naphthalen-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C23H23N3OS.ClH/c1-15(2)26-11-10-19-20(13-24)23(28-21(19)14-26)25-22(27)12-17-8-5-7-16-6-3-4-9-18(16)17;/h3-9,15H,10-12,14H2,1-2H3,(H,25,27);1H
• InChI Key: UPADMKIWPCFNNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CC3=CC=CC4=CC=CC=C43.Cl
• Molecular Formula: C23H24ClN3OS
• Molecular Weight: 426.0 g/mol

Description

N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(naphthalen-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C23H24ClN3OS and its molecular weight is 425.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-tumor Activities

Research on structurally similar compounds has shown potent anti-tumor cytotoxic activity in vitro using different human cancer cell lines. For instance, derivatives synthesized through cyclocondensation have demonstrated significant anti-tumor properties, highlighting the potential of such compounds in cancer research and therapy (O. Ahmed, M. Mohamed, R. Ahmed, S. Ahmed, 2009).

Antimicrobial Applications

Compounds synthesized using cyanoacetamide and related derivatives have been tested for their in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, showing mild to moderate activity. This suggests their potential utility in developing new antimicrobial agents (A. Fadda, Ramy Rabie, H. Etman, A. Fouda, 2015).

Potential in Drug Development

The unique chemical structure of such compounds provides a foundation for the synthesis of novel therapeutic agents. Studies have explored their use as starting materials for synthesizing a variety of heterocyclic compounds, which are crucial in medicinal chemistry for the development of new drugs with improved efficacy and safety profiles (M. A. Elneairy, S. M. Eldin, F. Attaby, Ali K. K. El-louh, 2000).

Advanced Catalysis Research

The compound and its derivatives could also play a role in catalysis, potentially enhancing the efficiency of synthesis reactions. For example, research involving nano magnetite as a catalyst for the synthesis of related compounds underlines the importance of exploring innovative catalytic methods to improve reaction conditions and yields (M. Mokhtary, Mogharab Torabi, 2017).